N-(3,5-dimethylphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[1-(2-hydroxyethyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H19N5O3S/c1-10-5-11(2)7-12(6-10)19-14(24)9-26-17-20-15-13(16(25)21-17)8-18-22(15)3-4-23/h5-8,23H,3-4,9H2,1-2H3,(H,19,24)(H,20,21,25)
• InChI Key: YIAVHZBTENZPPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C=NN3CCO)C(=O)N2)C
• Molecular Formula: C17H19N5O3S
• Molecular Weight: 373.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-((1-(2-hydroxyethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H19N5O3S and its molecular weight is 373.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has shown the utility of this compound and its derivatives in the synthesis of novel heterocycles, demonstrating significant antimicrobial and anticancer activities. For instance, the synthesis of new heterocycles incorporating antipyrine moiety has been explored, where key intermediates like 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide were utilized to develop compounds with antimicrobial properties (Bondock et al., 2008). This research signifies the potential of using complex acetamide derivatives as building blocks for creating compounds with valuable biological activities.

Radiosynthesis for Imaging

The compound's derivatives have also been identified as selective ligands for imaging applications, such as the translocator protein (18 kDa) with PET. In particular, a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide (DPA-714), showcased selective ligand behavior for the translocator protein, facilitating its imaging using positron emission tomography (PET) (Dollé et al., 2008). This highlights the importance of such acetamide derivatives in advancing diagnostic imaging technologies.

Antitumor Activity

Moreover, pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and evaluated for their anticancer activity, with certain derivatives showing promising results against human breast adenocarcinoma cell lines. This further underlines the potential therapeutic applications of these compounds (Abdellatif et al., 2014). The ability to tailor the chemical structure of such compounds for enhanced biological activity is a key area of focus in medicinal chemistry.

Coordination Complexes and Antioxidant Activity

Compounds derived from pyrazole-acetamide have been utilized to construct coordination complexes with metals, which were then evaluated for their antioxidant activity. This approach provides insights into the design of new compounds with potential therapeutic benefits, particularly in combating oxidative stress (Chkirate et al., 2019).